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Compound of Interest

Compound Name: Prometryn

Cat. No.: B1678245

An In-depth Technical Guide to Prometryn for Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the herbicide Prometryn, including
its chemical structure, nomenclature, physicochemical properties, and mechanism of action.
The information is intended for researchers, scientists, and professionals involved in drug
development and environmental science.

Chemical Identity

Prometryn is a selective triazine herbicide used for the control of annual broadleaf weeds and
certain grasses in various crops.[1][2]

o |[UPAC Name: 6-methylsulfanyl-2-N,4-N-di(propan-2-yl)-1,3,5-triazine-2,4-diamine[3][4]

CAS Name: N,N'-bis(1-methylethyl)-6-(methylthio)-1,3,5-triazine-2,4-diamine[3][5][6]

CAS Registry Number: 7287-19-6[3][7][8]

Molecular Formula: C1o0H19NsS[3][6][8]

Synonyms: Prometryne, Caparol, Gesagard, Prometrex|3]

Structural Formula:
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Physicochemical Properties

Prometryn is a colorless crystalline solid.[7][8] Its key physicochemical properties are
summarized in the table below.

Property Value Reference
Molecular Weight 241.36 g/mol [31[8]
Melting Point 118-120 °C [718]
Boiling Point 309.64 °C (estimate) [8]

Vapor Pressure 1.24 x 10~ mm Hg at 25 °C [3]

Water Solubility 33-48 mg/L at 20 °C [31[7]

LogP (Octanol-Water Partition

Coefficient) 31-334 1E9]
Henry's Law Constant 1.2 x 10~ atm-cu m/mole [3]

Mechanism of Action

Prometryn is a selective, systemic herbicide that functions as an inhibitor of photosynthesis at
Photosystem II (PSII).[1][10] It is absorbed through the roots and leaves of the plant and
translocated to the apical meristems.[11]

Within the chloroplasts, Prometryn binds to the D1 quinone-binding protein in PSII, which
disrupts the electron transport chain.[1] This blockage prevents the conversion of light energy
into chemical energy (ATP and NADPH). The inhibition of electron flow leads to the
accumulation of highly reactive oxygen species, which cause lipid peroxidation and membrane
damage, resulting in chlorosis, necrosis, and ultimately, the death of the plant.[1]
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Mechanism of Action of Prometryn
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Mechanism of Action of Prometryn

Toxicological Data

Prometryn exhibits low to moderate acute toxicity in mammals. The following table
summarizes key toxicological data.
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Test Species Route Value Reference
3750 - 5235

LDso Rat Oral [7]
mg/kg

LDso Mouse Oral 3750 mg/kg [7]

_ > 2000 - 3100

LDso Rabbit Dermal [7]
mg/kg

LCso (4-hour) Rat Inhalation > 5.2 mg/L [12]

LCso (96-hour) Rainbow Trout Aquatic 25-55mg/L [71[12]

LCso (96-hour) Bluegill Sunfish Aquatic 7.9 -10.0 mg/L [71[12]

_ . 12.66 - 18.9

LCso (48-hour) Daphnia magna Aquatic [71[12]
mg/L

LDso Bobwhite Quail Oral > 2150 mg/kg [7]

LDso Mallard Duck Oral > 4640 mg/kg [7]

Contact LDso Bee Contact > 99 u g/bee [7]

Experimental Protocols

Detailed experimental protocols for Prometryn analysis often involve extraction from a matrix

followed by chromatographic determination. Below is a generalized protocol for the analysis of

Prometryn residues in soil.

Obijective: To determine the concentration of Prometryn in a soil sample.

Materials:

Soil sample

Prometryn analytical standard

Methanol, HPLC grade

Acetonitrile, HPLC grade
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o Water, HPLC grade

e Sodium chloride

e Anhydrous magnesium sulfate

e Primary secondary amine (PSA) sorbent
o C18 sorbent

o Centrifuge tubes (50 mL)

» Syringe filters (0.22 um)

o High-Performance Liquid Chromatograph (HPLC) with a UV or Mass Spectrometry (MS)
detector

Procedure:
e Sample Preparation:

o Air-dry the soil sample and sieve to remove large debris.

o Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.
o Extraction (QUEChERS-based method):

o Add 10 mL of acetonitrile to the soil sample.

o

Vortex vigorously for 1 minute to ensure thorough mixing.

[¢]

Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

[¢]

Immediately shake vigorously for 1 minute.

[e]

Centrifuge at 4000 rpm for 5 minutes.

e Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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o Transfer 6 mL of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing
900 mg of anhydrous magnesium sulfate, 150 mg of PSA, and 150 mg of C18.

o Vortex for 30 seconds.

o Centrifuge at 4000 rpm for 5 minutes.

e Analysis:
o Take an aliquot of the cleaned extract and filter it through a 0.22 um syringe filter.
o Analyze the sample using HPLC-UV or HPLC-MS.

o Prepare a calibration curve using the Prometryn analytical standard to quantify the
concentration in the sample.

Note: This is a generalized protocol. Specific parameters such as the HPLC column, mobile
phase composition, and detector settings should be optimized for the specific instrumentation
and desired sensitivity.

Environmental Fate

Prometryn is moderately persistent in the environment. Its degradation in soil is primarily
through microbial action, with a reported half-life ranging from 40 to 70 days under field
conditions.[12] It has a low potential for bioaccumulation.[7] Prometryn is stable to hydrolysis
in neutral, slightly acidic, or slightly alkaline media at 20°C but is hydrolyzed by warm acids and
alkalis and is decomposed by UV irradiation.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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